Cas no 106719-69-1 (Octadecanoic acid, 3-phenylpropyl ester)
106719-69-1 structure
Product Name:Octadecanoic acid, 3-phenylpropyl ester
CAS No:106719-69-1
MF:C27H46O2
MW:402.652948856354
CID:1180957
Update Time:2024-08-05
Octadecanoic acid, 3-phenylpropyl ester Chemical and Physical Properties
Names and Identifiers
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- Octadecanoic acid, 3-phenylpropyl ester
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- Inchi: 1S/C27H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24-27(28)29-25-20-23-26-21-17-16-18-22-26/h16-18,21-22H,2-15,19-20,23-25H2,1H3
- InChI Key: SIOGPPVTDALDCS-UHFFFAOYSA-N
- SMILES: C(OCCCC1=CC=CC=C1)(=O)CCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 402.34998
Experimental Properties
- Density: 0.916±0.06 g/cm3(Predicted)
- Boiling Point: 498.0±24.0 °C(Predicted)
- PSA: 26.3
Octadecanoic acid, 3-phenylpropyl ester Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
106719-69-1 (Octadecanoic acid, 3-phenylpropyl ester) Related Products
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